Cas no 54301-66-5 (Benzoic acid, 2-hydroxy-5-(1-methyl-1-phenylethyl)-)

• Product name: Benzoic acid, 2-hydroxy-5-(1-methyl-1-phenylethyl)-
• CAS No: 54301-66-5
• MF: C₁₆H₁₆O₃
• MW: 256.29644
• CID: 354928
• PubChem ID: 707669

Benzoic acid, 2-hydroxy-5-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-5-(1-methyl-1-phenylethyl)-
• 2-hydroxy-5-(2-phenylpropan-2-yl)benzoic acid
• AKOS005595762
• DTXSID30351714
• 5-(alpha, alpha-dimethylbenzyl)salicylic acid
• SCHEMBL5442998
• 2-hydroxy-5-(1-methyl-1-phenylethyl)benzoic acid
• 54301-66-5

• Inchi： InChI=1S/C16H16O3/c1-16(2,11-6-4-3-5-7-11)12-8-9-14(17)13(10-12)15(18)19/h3-10,17H,1-2H3,(H,18,19)
• InChI Key： PSDGDNGXVIPBLE-UHFFFAOYSA-N
• SMILES： OC(C1C(O)=CC=C(C(C2=CC=CC=C2)(C)C)C=1)=O

Computed Properties

• Exact Mass: 256.10998
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 5.2

Experimental Properties

• PSA: 57.53